Cas no 53533-54-3 (1-Chloro-7-methoxyisoquinoline)

1-Chloro-7-methoxyisoquinoline is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its chloro and methoxy functional groups make it a valuable building block for constructing more complex molecules, particularly in the development of biologically active compounds. The compound exhibits good stability and reactivity, enabling selective modifications at the chloro position while retaining the methoxy group's electronic influence. It is commonly employed in medicinal chemistry for the synthesis of potential therapeutic agents, including kinase inhibitors and antimicrobial derivatives. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
1-Chloro-7-methoxyisoquinoline structure
53533-54-3 structure
Product Name:1-Chloro-7-methoxyisoquinoline
CAS No:53533-54-3
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD13189938
CID:1029061
PubChem ID:22250181
Update Time:2025-06-06

1-Chloro-7-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-7-methoxyisoquinoline
    • 1-Chlor-7-methoxy-isochinolin
    • 1-Chloro-7-methoxy-isoquinoline
    • 7-Methoxy-1-chloroisoquinoline
    • AB69421
    • AK136865
    • EN000005
    • KB-218748
    • 53533-54-3
    • AKOS017518530
    • Isoquinoline, 1-chloro-7-methoxy-
    • SCHEMBL1526883
    • DTXSID30623862
    • CS-0343231
    • A847442
    • MFCD13189938
    • EN300-170484
    • DTXCID60574616
    • MDL: MFCD13189938
    • Inchi: 1S/C10H8ClNO/c1-13-8-3-2-7-4-5-12-10(11)9(7)6-8/h2-6H,1H3
    • InChI Key: SSBMOLGNIQJGPF-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C=CC=2C=CN=1)OC

Computed Properties

  • Exact Mass: 193.02954
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

1-Chloro-7-methoxyisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$1010 2021-08-06
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TRC
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$506.00 2023-05-18
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Apollo Scientific
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